Cas no 185341-71-3 (Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro-
• CAS No: 185341-71-3
• MF: C₁₀H₁₁ClN₅Na₄O₁₃P₃
• MW: 629.553406953812
• CID: 138965
• PubChem ID: 56846240
• Update Time: 2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro- Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 8-chloro- (9CI)
• 8- CHLOROADENOSINE- 5'- O- TRIPHOSPHATE ( 8-CL-ATP )
• 8-CHLOROADENOSINE-5'-O-TRIPHOSPHATE SODIUM SALT
• 8-CL-ATP SODIUM SALT
• 8-chloroadenosine-5’-triphosphate(8-cl-atp),sodiumsalt
• 8-Chloroadenosine 5'- triphosphate
• 8-Chloroadenosin-5'-triphosphate
• 8-Chloro-ATP
• 8-Chloroadenosine 5'-(tetrahydrogen triphosphate)
• Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro-
• Adenosine5'-(tetrahydrogen triphosphate),8-chloro-(9ci)
• 185341-71-3
• 8-Cl-ATP
• tetrasodium;[[[(2R,3S,4R,5R)-5-(6-amino-8-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• AKOS015914339
• 8-Chloro-ATP
• 8-Chloroadenosin-5'-triphosphate
• 8-Chloroadenosine 5'-triphosphate

• Inchi： 1S/C10H15ClN5O13P3.4Na/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(18)5(17)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H,24,25)(H2,12,13,14)(H2,19,20,21);;;;/q;4*+1/p-4/t3-,5-,6-,9-;;;;/m1..../s1
• InChI Key： BIFUJGGPLKGBNZ-ZVQJTLEUSA-J
• SMILES： ClC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O1)O)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 628.88500
• Monoisotopic Mass: 628.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 290A^2

Experimental Properties

• PSA: 319.88000
• LogP: 1.35840